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Compound of Interest

Compound Name: N-benzyloctan-4-amine

Cat. No.: B15429784

Disclaimer: This document provides a technical overview of the safety and handling
considerations for N-benzyloctan-4-amine, compiled from available data on structurally similar
compounds. No specific Safety Data Sheet (SDS) for N-benzyloctan-4-amine was found in
the public domain at the time of this writing. Therefore, this guide should be considered a
supplementary resource, and a thorough, compound-specific risk assessment must be
performed by qualified personnel before any handling or use.

This guide is intended for an audience of researchers, scientists, and professionals in drug
development who may be working with N-benzyloctan-4-amine.

Hazard Identification and Classification

Based on the hazard profiles of analogous N-benzyl and amine compounds, N-benzyloctan-4-
amine should be handled as a substance with the following potential classifications:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[1][2]

Serious Eye Damage/Eye Irritation: Causes serious eye damage.[1][2][3]

Aquatic Toxicity: Toxic to aquatic life, with potential for long-lasting effects.[1]

Physical and Chemical Properties
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Quantitative data for N-benzyloctan-4-amine is not readily available. The table below
summarizes key physical and chemical properties of a related compound, dibenzylamine, to

provide an estimate of expected characteristics.

Property Value Reference Compound
Melting Point -26 °C (-15 °F) Dibenzylamine

Density 1.026 g/cm3 at 25 °C (77 °F) Dibenzylamine
Combustibility Combustible liquid. N-Benzylmethylamine

Exposure Controls and Personal Protection

To minimize exposure risk, the following engineering controls and personal protective
equipment (PPE) are mandatory:

» Engineering Controls: All work should be conducted in a well-ventilated laboratory, with
operations involving the transfer or manipulation of the compound performed inside a
certified chemical fume hood.[3][4] Eyewash stations and safety showers must be readily

accessible.[3]
e Personal Protective Equipment:
o Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[3]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat or chemical-
resistant apron are required.[4]

o Respiratory Protection: If there is a risk of inhaling vapors or aerosols, a NIOSH/MSHA-

approved respirator should be used.[3]

First Aid Measures

In the event of exposure, immediate action is critical:

o General Advice: First responders must protect themselves. Present the safety data sheet of

a similar compound to the attending physician.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15429784?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-267879&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://enamine.enamine.net/pub/msds?code=EN300-267879&&senderid=0&&lang=en
https://www.fishersci.com/store/msds?partNumber=AC126400250&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/d34108
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15429784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1][3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
large amounts of water for at least 15 minutes.[1][3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do so.[1][3] Seek
immediate medical attention from an ophthalmologist.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1][3] Seek immediate
medical attention.

Handling and Storage

Safe Handling: Avoid all direct contact with the substance. Do not breathe vapors or mists.[3]
[4] Wash hands and any exposed skin thoroughly after handling.[4] Keep the compound
away from heat, sparks, and open flames.[3]

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area
designated for corrosive materials.[2][3] The compound may be air-sensitive; storage under
an inert atmosphere (e.g., nitrogen) may be required.[2][3]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, acid anhydrides,
and acid chlorides.[2][3]

Accidental Release and Disposal

Spill Response: Evacuate the area and eliminate all ignition sources.[2] Absorb the spill with
an inert, non-combustible material and place it in a suitable, labeled container for disposal.[2]

[3]

Waste Disposal: Dispose of the compound and any contaminated materials as hazardous
waste in accordance with all local, state, and federal regulations.[3]

Experimental Protocols and Biological Context
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While specific experimental protocols for N-benzyloctan-4-amine are not detailed in the
provided results, the synthesis of structurally related N-benzyl amines often involves
nucleophilic substitution or reductive amination reactions. For instance, the synthesis of N-(4-
(benzyloxy)benzyl)-4-aminoquinolines has been achieved via a nucleophilic aromatic
substitution reaction between 4-chloroquinolines and 4-(benzyloxy)benzylamines.[5] Another
approach involves the reduction of a nitrile group to form a benzylamine, which can then be
used in subsequent reactions.[5]

The broader class of N-benzyl amines and related structures are of interest in medicinal
chemistry. For example, derivatives of 4-aminoantipyrine and 4-aminobenzofuroxan have been
investigated for their antimicrobial and anticancer activities.[6][7]

Visualizations

The following diagrams illustrate a general workflow for handling hazardous chemicals and a
hypothetical synthesis pathway for N-benzyloctan-4-amine.
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Caption: A generalized experimental workflow for handling hazardous substances.
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Octan-4-one Benzylamine (e.g., NaBH(OAC)3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15429784+#safety-and-handling-of-n-benzyloctan-4-
amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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